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Chol-N3 Technical Overview

Chol-N3 is a synthetic derivative of cholesterol functionalized with a polyethylene glycol (PEG) linker and a

terminal azide (N3) group [1]. It is not typically studied for its own inherent biochemical pathways but is

widely used as a tool in bioorthogonal chemistry to label and manipulate cellular cholesterol or to create

targeted delivery systems [2].

The table below summarizes its core characteristics:

Property Description

Common Use Lipophilic lipid-PEG conjugate used to make targeted liposomes, improve drug

circulation time, and serve as a non-viral transfection reagent [1].

Structure Cholesterol - PEG (Spacer) - N3 (Azide group) [1].

PEG Molecular
Weight

1,000 Da (a common size, others may exist) [1].

Functional
Groups

Cholesterol (for membrane incorporation) and Azide (for click chemistry) [1].

Solubility Good water solubility [1].
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Property Description

Storage Should be stored under inert gas (nitrogen or argon) at -20°C and protected from
light [1].

Primary Applications & Workflow

The power of Chol-N3 lies in the azide group, which selectively reacts with molecules containing a paired

"click chemistry" group (e.g., DBCO or cyclooctyne) without interfering with native biological processes

[2]. The general workflow involves two key steps, visualized in the diagram below.

Step 1: Metabolic Labeling

Incubate cells with Chol-N3

Step 2: Bioorthogonal Conjugation

Add DBCO-modified cargo
(e.g., drug, nanoparticle, antibody)

Chol-N3 incorporates into cell membranes

Cells are now 'N3-labeled'

Rapid, copper-free click reaction
(N3 + DBCO)

Cargo is covalently attached
to target cell
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Click to download full resolution via product page

Research workflow for Chol-N3 labeling and targeting.

Relevant Cholesterol Signaling Pathways

While Chol-N3 is a tool, it is used to study or target critical biological pathways driven by native cholesterol.

The diagram below illustrates two major cholesterol-sensing pathways relevant to disease research.

LYCHOS (GPR155) Pathway Hepatocyte TAZ Activation Pathway
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Key cholesterol-sensing pathways. LYCHOS couples cholesterol abundance to mTORC1 signaling [3],

while hepatocyte cholesterol promotes fibrosis via TAZ stabilization [4].
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Research Context & Potential Targets

The pathways above are examples of why cholesterol targeting is therapeutically relevant. For instance:

NASH/Therapeutic Targets: Research has identified specific cholesterol metabolism-related genes

(MVK, HMGCS1, TM7SF2, FDPS) as diagnostic biomarkers and potential therapeutic targets for
Non-Alcoholic Fatty Liver Disease (NAFLD) [5].

Cancer/Therapeutic Targets: In cancer, the IGF2BP3-FASN axis drives lipid metabolism and brain
metastasis in non-small cell lung cancer, suggesting that targeting this pathway could be a promising

strategy [6].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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